{2-[(3-Methylcyclopentyl)amino]phenyl}methanol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• SMILES: CC1CCC(C1)NC2=CC=CC=C2CO
• InChI: InChI=1S/C13H19NO/c1-10-6-7-12(8-10)14-13-5-3-2-4-11(13)9-15/h2-5,10,12,14-15H,6-9H2,1H3
• InChIKey: SNCREALMSFFIJT-UHFFFAOYSA-N

{2-[(3-Methylcyclopentyl)amino]phenyl}methanol Baseline Profile

{2-[(3-Methylcyclopentyl)amino]phenyl}methanol is an ortho-substituted aminophenylmethanol derivative featuring a 3-methylcyclopentyl group on the amine nitrogen, with molecular formula C₁₃H₁₉NO and molecular weight 205.3 g/mol . This scaffold serves as a versatile synthetic intermediate and building block, possessing both an aromatic secondary amine and a primary alcohol moiety, which enables diverse downstream functionalization . The compound is commercially available with a reported purity of 95% and is primarily utilized in medicinal chemistry campaigns and organic synthesis projects .

Synthetic intermediate & building block

Dual functionality: secondary amine + primary alcohol

Medicinal chemistry & organic synthesis use

Why Analogs Cannot Replace {2-[(3-Methylcyclopentyl)amino]phenyl}methanol

Within the aminophenylmethanol family, subtle variations in the N-alkyl substituent—such as the absence of a methyl group (cyclopentyl) or its relocation to the 2-position—yield measurable differences in predicted lipophilicity (logP) and steric bulk. These deviations directly influence solubility, membrane permeability, and chromatographic retention, making generic interchange scientifically unsound . The 3-methylcyclopentyl substitution presents a distinct physicochemical signature compared to its closest analogs, which must be accounted for in structure-activity relationship (SAR) studies and process optimization .

N-alkyl substitution shifts logP and solubility, altering membrane partitioning

3-methyl steric bulk influences chromatographic retention compared to cyclopentyl analogs

SAR interpretation may be compromised if substitution pattern is not exactly matched

{2-[(3-Methylcyclopentyl)amino]phenyl}methanol Physicochemical Comparison

Predicted Lipophilicity (LogP) Differentiation

The target compound exhibits a predicted logP value of 2.32 , which lies between the less lipophilic unsubstituted cyclopentyl analog (logP 2.53, reported by a different vendor algorithm) and the more lipophilic 2-methylcyclopentyl regioisomer (logP 2.40, same vendor algorithm) . This moderate lipophilicity may offer a balanced profile for membrane permeability versus aqueous solubility in early-stage medicinal chemistry.

Predicted logP

Data to verify

2.32 (Fluorochem) vs 2.40 (2-Me) / 2.53 (cyclopentyl, Leyan)

Moderate lipophilicity may balance permeability and solubility

Predicted values; experimental logP needed

Evidence Dimension	Predicted Lipophilicity (logP)
Target Compound Data	2.32 (Fluorochem algorithm) / 2.78 (Leyan algorithm)
Comparator Or Baseline	2-Methylcyclopentyl analog: 2.40 (Fluorochem); Cyclopentyl analog: 2.53 (Leyan)
Quantified Difference	Δ logP ≈ -0.08 (target vs. 2-methyl, Fluorochem) / Δ logP ≈ -0.25 (target vs. cyclopentyl, Leyan)
Conditions	Predicted using proprietary in silico algorithms from Fluorochem Ltd. and Leyan; values are not experimentally determined.

Why This Matters

Procurement decisions based on logP ensure the selected compound aligns with project-specific permeability and solubility requirements, avoiding costly downstream formulation or assay failures.

Predicted Density Comparison

The predicted density of the target compound is 1.095 ± 0.06 g/cm³ , which is marginally lower than the reported density of the unsubstituted cyclopentyl analog (1.5 g/mL at 25°C) [1]. While both are predicted values, this difference suggests a subtle variation in molecular packing influenced by the 3-methyl substituent.

Predicted Density

Data to verify

1.095 ± 0.06 g/cm³ vs 1.5 g/mL (cyclopentyl)

Lower predicted density suggests altered molecular packing

Predicted values; experimental validation recommended

Evidence Dimension	Predicted Density
Target Compound Data	1.095 ± 0.06 g/cm³ (Predicted)
Comparator Or Baseline	Cyclopentyl analog: 1.5 g/mL at 25°C (Predicted)
Quantified Difference	≈ -0.4 g/cm³
Conditions	Predicted values from Chemsrc (target) and 4006787252.com (cyclopentyl analog); experimental data not available.

Why This Matters

Density influences handling, storage, and formulation calculations; a quantifiable difference ensures the correct compound is ordered for precise experimental reproducibility.

• [1] 4006787252.com. (n.d.). Physical Data for (2-(Cyclopentylamino)phenyl)methanol. CAS 1157552-78-7. View Source

Predicted Boiling Point Comparison

The predicted boiling point of the target compound is 362.6 ± 25.0 °C , which is substantially higher than the reported boiling point of the unsubstituted cyclopentyl analog (145 °C at atmospheric pressure) [1]. This difference reflects the increased molecular weight and altered intermolecular forces introduced by the 3-methyl group.

Predicted Boiling Point

Data to verify

362.6 °C (target) vs 145 °C (cyclopentyl, atm)

Substantially higher boiling point impacts purification strategy

Predicted; large difference warrants experimental confirmation

Evidence Dimension	Predicted Boiling Point
Target Compound Data	362.6 ± 25.0 °C (Predicted at 760 mmHg)
Comparator Or Baseline	Cyclopentyl analog: 145 °C (atmospheric pressure)
Quantified Difference	≈ +217.6 °C
Conditions	Predicted values from Chemsrc (target) and 4006787252.com (cyclopentyl analog); experimental data not available.

Why This Matters

Boiling point directly impacts purification strategy (e.g., distillation vs. recrystallization) and thermal stability during storage and reactions; substitution with an incorrect analog could lead to unintended decomposition or yield loss.

• [1] 4006787252.com. (n.d.). Physical Data for (2-(Cyclopentylamino)phenyl)methanol. CAS 1157552-78-7. View Source

Rotatable Bond Count Comparison

The target compound possesses 4 rotatable bonds , one more than the unsubstituted cyclopentyl analog (3 rotatable bonds) . This additional degree of rotational freedom may influence the compound's conformational ensemble and its ability to adopt specific binding poses in target engagement studies.

Rotatable Bonds

Data to verify

4 (target) vs 3 (cyclopentyl analog)

Extra rotational freedom may influence molecular docking poses

Predicted; experimental conformational analysis needed

Evidence Dimension	Number of Rotatable Bonds
Target Compound Data	4
Comparator Or Baseline	Cyclopentyl analog: 3
Quantified Difference	+1
Conditions	Structural count based on SMILES representation; experimental conformational data not available.

Why This Matters

Rotatable bond count is a key parameter in computational drug design and virtual screening; selecting the correct compound ensures accurate modeling and SAR interpretation.

{2-[(3-Methylcyclopentyl)amino]phenyl}methanol Application Scenarios

Medicinal Chemistry SAR: Lipophilicity Control

When exploring N-substituted aminophenylmethanol derivatives as kinase inhibitors or GPCR modulators, the predicted logP of 2.32 offers a distinct balance between aqueous solubility and membrane permeability. This intermediate hydrophobicity, as compared to the more hydrophilic cyclopentyl analog (logP 2.53) and the slightly more lipophilic 2-methyl regioisomer (logP 2.40), allows medicinal chemists to fine-tune ADME properties without altering the core scaffold .

Synthetic Intermediate for Functionalized Anilines

The primary alcohol handle provides a convenient point for further derivatization (e.g., esterification, oxidation, or nucleophilic substitution), while the secondary amine can undergo acylation or reductive amination. The distinct rotatable bond count (4 vs. 3 for the cyclopentyl analog) may yield different regioselectivity in subsequent reactions .

Chromatographic Method & Reference Standards

The predicted boiling point of 362.6 °C, substantially higher than the cyclopentyl analog (145 °C), necessitates different GC conditions or alternative purification strategies. Procuring the authentic 3-methylcyclopentyl compound ensures accurate retention time mapping and avoids misidentification due to co-elution with structurally similar impurities .

Physicochemical Profiling & Formulation Studies

The predicted density (1.095 g/cm³) and logP (2.32) provide baseline parameters for pre-formulation screening. In comparative solubility or permeability assays, using the correct analog is essential to attribute observed differences to the 3-methyl substituent rather than batch-to-batch variability or incorrect compound identity .

Application

Selection Property

Validation Focus

Medicinal Chemistry SAR

Moderate lipophilicity profile

ADME property modulation and permeability screening

Synthetic Intermediate

Dual functional group handle

Regioselective derivatization strategies

Chromatographic Method Development

Distinct retention behavior

HPLC/GC method optimization and impurity profiling

Physicochemical Profiling

Predicted density and thermal stability

Formulation and storage pre-screening